3-Aminomethyl-4-furan-3-yl-phenol

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 3-(aminomethyl)-4-(furan-3-yl)phenol
• InChI: InChI=1S/C11H11NO2/c12-6-9-5-10(13)1-2-11(9)8-3-4-14-7-8/h1-5,7,13H,6,12H2
• InChI Key: NRYJKKKMTUJBQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)CN)C2=COC=C2

Description

3-Aminomethyl-4-furan-3-yl-phenol is an aromatic compound featuring a phenol core substituted at the 3-position with an aminomethyl group (-CH2NH2) and at the 4-position with a furan-3-yl moiety. This unique combination of substituents confers distinct physicochemical properties, such as enhanced solubility due to the polar aminomethyl group and aromatic interactions from the furan ring.

Comparison with Similar Compounds

4-Fluoro-3-(trifluoromethyl)phenol

Structural Features :

• Substitutents: Fluorine (F) at position 4, trifluoromethyl (-CF3) at position 3.
• Molecular Formula: C7H4F4O.
• CAS No.: 61721-07-1 .

Key Differences :

• Electron Effects: The fluorine and trifluoromethyl groups are strong electron-withdrawing substituents, increasing the phenol’s acidity (lower pKa) compared to the target compound, where the aminomethyl group is electron-donating.
• Solubility: Fluorinated phenols often exhibit lower water solubility due to hydrophobic -CF3 groups, whereas the aminomethyl group in 3-Aminomethyl-4-furan-3-yl-phenol may enhance aqueous solubility.
• Applications: Fluorinated phenols are commonly used in agrochemicals (e.g., herbicides) and pharmaceuticals for metabolic stability. The target compound’s furan and aminomethyl groups may favor applications in drug discovery or catalysis .

Property	3-Aminomethyl-4-furan-3-yl-phenol	4-Fluoro-3-(trifluoromethyl)phenol
Substituents	-CH2NH2 (3), furan-3-yl (4)	-CF3 (3), -F (4)
Electron Effects	Mixed (donating/withdrawing)	Strongly withdrawing
Acidity (pKa)	Higher (estimated)	Lower (~8-10)
Applications	Drug intermediates, catalysis	Agrochemicals, pharmaceuticals

3-(Aminomethyl)-3-(3-methoxy-4-methylphenyl)cyclobutan-1-ol

Structural Features :

• Core: Cyclobutane ring with aminomethyl and 3-methoxy-4-methylphenyl substituents.
• CAS No.: 1482040-16-3 .

Key Differences :

• Ring System: The cyclobutane ring introduces steric strain and rigidity, contrasting with the planar phenol core of the target compound.
• Functional Groups : The methoxy (-OCH3) and methyl (-CH3) groups on the phenyl ring enhance lipophilicity, whereas the furan in the target compound may participate in π-π stacking or hydrogen bonding.
• Bioavailability: Cyclobutane derivatives are explored in drug design for conformational restriction. The target compound’s phenol core may offer different metabolic pathways .

4-((2-Hydroxyethyl)(methyl)amino)methyl)-3-iodobenzoic Acid

Structural Features :

• Core: Benzoic acid substituted with a complex aminomethyl group (2-hydroxyethyl-methylamino) at position 4 and iodine at position 3.
• Source: Biopharmacule Speciality Chemicals catalog .

Key Differences :

• Acidity: The carboxylic acid group (benzoic acid) is significantly more acidic (pKa ~4.2) than phenol derivatives.
• Reactivity : The iodine atom offers a site for cross-coupling reactions (e.g., Suzuki), whereas the furan in the target compound may undergo electrophilic substitution.
• Applications : Iodinated aromatics are used in radiopharmaceuticals; the target compound’s furan could be tailored for heterocyclic synthesis .